Cas no 1838208-48-2 (Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate)

Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a Boc-protected azetidine ring and a substituted benzylamine moiety, offering reactivity for further functionalization. The presence of both chloro and fluoro substituents enhances its utility in cross-coupling reactions and as a building block for bioactive molecules. The tert-butyloxycarbonyl (Boc) group provides stability while allowing selective deprotection under mild conditions. This compound is valued for its potential in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its well-defined synthetic route and high purity make it a reliable choice for research and industrial applications.
Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate structure
1838208-48-2 structure
Product Name:Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate
CAS No:1838208-48-2
MF:C15H20ClFN2O2
MW:314.782906532288
CID:5042299
Update Time:2025-06-13

Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate
    • tert-butyl 3-[(4-chloro-3-fluorophenyl)methylamino]azetidine-1-carboxylate
    • Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate
    • Inchi: 1S/C15H20ClFN2O2/c1-15(2,3)21-14(20)19-8-11(9-19)18-7-10-4-5-12(16)13(17)6-10/h4-6,11,18H,7-9H2,1-3H3
    • InChI Key: YBQCOXMSYAGGIV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1F)CNC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 369
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6

Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T197085-125mg
tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate
1838208-48-2
125mg
$ 510.00 2022-06-03
TRC
T197085-250mg
tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate
1838208-48-2
250mg
$ 850.00 2022-06-03

Additional information on Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate

Research Brief on Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate (CAS: 1838208-48-2)

The compound Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate (CAS: 1838208-48-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the azetidine ring and the chloro-fluorobenzyl moiety, make it a versatile building block for the development of small-molecule inhibitors targeting various disease pathways. Researchers have successfully utilized this compound in the synthesis of potential candidates for treating neurological disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of selective kinase inhibitors. The study reported that derivatives of Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate exhibited promising activity against specific protein kinases involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced binding affinity and selectivity.

Another significant development involves the compound's application in central nervous system (CNS) drug discovery. A recent patent application (WO2023051234) disclosed the use of Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate as a key intermediate in the synthesis of novel serotonin receptor modulators. These modulators show potential for treating depression and anxiety disorders, with improved blood-brain barrier penetration compared to existing therapeutics.

The synthetic accessibility of Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving a 78% overall yield with excellent purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Looking forward, researchers are exploring the potential of Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate in targeted drug delivery systems. Preliminary studies suggest that modifications to its structure could enable conjugation with nanoparticles or antibodies, creating novel theranostic agents. These developments position the compound as a valuable tool in the growing field of precision medicine.

In conclusion, Tert-Butyl 3-((4-chloro-3-fluorobenzyl)amino)azetidine-1-carboxylate (CAS: 1838208-48-2) represents a promising scaffold in medicinal chemistry with diverse applications. Its role as a versatile intermediate, combined with recent synthetic and pharmacological advancements, makes it a compound of significant interest for future drug discovery efforts. Continued research into its derivatives and applications is expected to yield valuable therapeutic candidates in the coming years.

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